Cas no 939034-63-6 ([5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid)

• Product Name: [5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid
• CAS No: 939034-63-6
• MF: C₁₁H₁₅BClNO₃
• MW: 255.505702257156
• CID: 2108481
• Update Time: 2023-08-03

[5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[5-chloro-2-[(diethylamino)carbonyl]phenyl]Boronic acid
• Boronic acid, B-[5-chloro-2-[(diethylamino)carbonyl]phenyl]-
• [5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid

• Inchi： 1S/C11H15BClNO3/c1-3-14(4-2)11(15)9-6-5-8(13)7-10(9)12(16)17/h5-7,16-17H,3-4H2,1-2H3
• InChI Key： IGKNOFCQAYZFFR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(B(O)O)C=1)C(N(CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Topological Polar Surface Area: 60.8